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An In-Depth Technical Guide to Dimethyl Undecanedioate as a Monomer for Polymerization

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aliphatic polyesters are a cornerstone of biodegradable and biocompatible polymers, with

significant applications in the biomedical and pharmaceutical fields.[1][2] Their utility in drug

delivery systems, tissue engineering scaffolds, and implantable medical devices stems from

their tunable mechanical properties, controlled degradation profiles, and the non-toxic nature of

their degradation byproducts.[3][4] Long-chain aliphatic polyesters, in particular, offer enhanced

flexibility and hydrophobicity compared to their short-chain counterparts.

This technical guide focuses on dimethyl undecanedioate (DMUD), a C11 dimethyl ester, as

a valuable monomer for the synthesis of long-chain aliphatic polyesters. The polymerization of

DMUD, typically with various diols, yields poly(alkylene undecanedioate)s, materials poised for

advanced applications where biodegradability and specific mechanical properties are

paramount. This document provides a comprehensive overview of the monomer's properties,

detailed polymerization protocols, characterization techniques, and the properties of the

resulting polymers, serving as a critical resource for professionals in materials science and

drug development.

Monomer Profile: Dimethyl Undecanedioate (DMUD)
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Dimethyl undecanedioate is the dimethyl ester of undecanedioic acid. Its structure features a

backbone of nine methylene units flanked by two methyl ester groups, making it an ideal

candidate for polycondensation reactions.

Table 1: Physicochemical Properties of Dimethyl Undecanedioate

Property Value Reference(s)

CAS Number 4567-98-0 [5]

Molecular Formula C₁₃H₂₄O₄ [5]

Molecular Weight 244.33 g/mol [5]

IUPAC Name dimethyl undecanedioate --

Synonyms
Dimethyl 1,9-

nonanedicarboxylate
[5]

Standard Enthalpy of

Formation (gas, ΔfH°gas)
-801.25 kJ/mol [5]

| Standard Gibbs Free Energy of Formation (ΔfG°) | -409.26 kJ/mol | [5] |

Polymerization of Dimethyl Undecanedioate
The most common method for synthesizing high-molecular-weight polyesters from dimethyl

dicarboxylates and diols is the two-stage melt polycondensation process.[6] This process

involves an initial transesterification step to form low-molecular-weight oligomers, followed by a

polycondensation step under high vacuum and temperature to increase the polymer chain

length.

Two-Stage Melt Polycondensation Workflow
The process begins with the transesterification of dimethyl undecanedioate with a suitable

diol (e.g., 1,4-butanediol, 1,6-hexanediol) in the presence of a catalyst. This first stage is

performed at elevated temperatures under an inert atmosphere, leading to the formation of

methanol as a byproduct, which is distilled off. The second stage involves increasing the
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temperature and applying a high vacuum to facilitate the removal of excess diol and promote

the condensation of the oligomers into a high-molecular-weight polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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